Cas no 851008-34-9 (5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine)

5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine structure
851008-34-9 structure
Product Name:5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
CAS No:851008-34-9
MF:C7H9BrClN3
MW:250.523459196091
CID:2144879
PubChem ID:24903516
Update Time:2025-04-21

5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
    • DB-317382
    • (5-bromo-2-chloropyrimidin-4-yl)-isopropylamine
    • SCHEMBL1773659
    • 851008-34-9
    • RNXSZXRTNRVNIQ-UHFFFAOYSA-N
    • (5-Bromo-2-chloropyrimidin-4-yl)isopropylamine
    • AKOS017553039
    • Inchi: 1S/C7H9BrClN3/c1-4(2)11-6-5(8)3-10-7(9)12-6/h3-4H,1-2H3,(H,10,11,12)
    • InChI Key: RNXSZXRTNRVNIQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N=C1NC(C)C)Cl

Computed Properties

  • Exact Mass: 248.96684Da
  • Monoisotopic Mass: 248.96684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.8Ų

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